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Compound of Interest

Compound Name: Xenyhexenic Acid

Cat. No.: B10860012 Get Quote

While Xenyhexenic Acid is a recognized chemical entity, it is not a well-established tool

compound in the field of molecular biology based on currently available public data. Extensive

searches for its biological activity, mechanism of action, and established experimental uses

have yielded minimal information, precluding the creation of detailed application notes and

protocols as requested.

Xenyhexenic Acid, with the IUPAC name (E)-2-(4-phenylphenyl)hex-4-enoic acid, is listed by

several chemical suppliers. However, a thorough review of scientific literature and biological

databases reveals a significant absence of research detailing its application as a molecular

probe or modulator of specific cellular pathways.

One commercial source describes Xenyhexenic Acid as a "synthetic anti-lipid agent," though

this claim is not substantiated by accessible peer-reviewed research. This lack of published

data makes it impossible to provide a summary of its quantitative effects, detailed experimental

methodologies, or diagrams of its signaling pathways as requested.

Chemical Properties
For researchers interested in the fundamental characteristics of this compound, the following

information has been compiled from available chemical databases.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b10860012?utm_src=pdf-interest
https://www.benchchem.com/product/b10860012?utm_src=pdf-body
https://www.benchchem.com/product/b10860012?utm_src=pdf-body
https://www.benchchem.com/product/b10860012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name (E)-2-(4-phenylphenyl)hex-4-enoic acid

Synonyms SCR157, CV-57533, CV 57533, CV 57733

CAS Number 964-82-9

Molecular Formula C18H18O2

Molecular Weight 266.34 g/mol

Limited Biological Information
A single, unverified source provides IC50 values for Xenyhexenic Acid against several human

cancer cell lines. However, without access to the primary research data, the context and

reliability of these figures cannot be confirmed.

Cell Line IC50 (µM)

MDA-MB-231 25

A549 30

HeLa 20

It is also anecdotally mentioned to have efficacy against Methicillin-resistant Staphylococcus

aureus (MRSA), but again, the primary source for this claim is not publicly available.

Conclusion for Researchers
For scientists and drug development professionals, Xenyhexenic Acid remains an enigmatic

compound. The absence of published research on its biological effects means that any

investigation into its potential as a tool compound would be entering uncharted territory.

Researchers would need to undertake foundational studies to determine its biological targets,

mechanism of action, and effective concentrations.

Given the current state of public knowledge, it is not possible to provide the requested detailed

application notes, experimental protocols, or signaling pathway diagrams. The potential of
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Xenyhexenic Acid as a tool in molecular biology is yet to be defined by the scientific

community. Any use of this compound would require extensive in-house validation and

characterization.

To cite this document: BenchChem. [Xenyhexenic Acid: An Obscure Compound with Limited
Publicly Available Biological Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10860012#xenyhexenic-acid-as-a-tool-compound-in-
molecular-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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